Cas no 138026-93-4 (tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate)

tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate structure
138026-93-4 structure
Product Name:tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate
CAS No:138026-93-4
MF:C11H20N2O3
MW:228.288103103638
MDL:MFCD15072064
CID:4592831
PubChem ID:67991858
Update Time:2024-11-04

tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • trans-tert-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • tert-Butyl (4aR,7aR)-hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • Pyrrolo[3,4-b]-1,4-oxazine-6(2H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (4aR,7aR)-rel-
    • AM805774
    • trans-6-Boc-octahydropyrrolo[3,4-b][1,4]oxazine
    • t-Butyl (4aR,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
    • trans-t-Butyl hexahydropyrrolo
    • tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate
    • AS-37391
    • tert-butyl (4aR,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
    • Trans-Hexahydro-Pyrrolo[3,4-B][1,4]Oxazine-6-Carboxylicacidtert-Butylester
    • TERT-BUTYL (4AR,7AR)-HEXAHYDRO-2H-PYRROLO[3,4-B][1,4]OXAZINE-6-CARBOXYLATE
    • Racemic trans-hexahydro-pyrrolo[3,4-b][1,4]oxazine-6-carboxylic acid tert-butyl ester
    • SCHEMBL9978162
    • MFCD15072064
    • P17733
    • trans-t-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • 138026-93-4
    • MFCD12198673
    • tert-Butyl(4aR,7aR)-hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • (4aR,7aR)-tert-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • 1383428-22-5
    • CS-0058577
    • tert-butyl (4aR,7aR)-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
    • AKOS022930943
    • (4aR,7aR)-6-Boc-octahydropyrrolo[3,4-b]morpholine
    • MDL: MFCD15072064
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-6-8-9(7-13)15-5-4-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m1/s1
    • InChI Key: AUXXIKSVHUSTOA-RKDXNWHRSA-N
    • SMILES: O1CCN[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]12

Computed Properties

  • Exact Mass: 228.14739250 g/mol
  • Monoisotopic Mass: 228.14739250 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.8
  • Molecular Weight: 228.29

tert-butyl trans-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate Pricemore >>

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